Cas no 1541924-63-3 (1-(1,3-thiazol-2-yl)cyclopentane-1-carboxylic acid)

• Product Name: 1-(1,3-thiazol-2-yl)cyclopentane-1-carboxylic acid
• CAS No: 1541924-63-3
• MF: C₉H₁₁NO₂S
• MW: 197.2541410923
• CID: 5806823
• PubChem ID: 82607034
• Update Time: 2024-01-13

1-(1,3-thiazol-2-yl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Thiazol-2-yl-cyclopentanecarboxylic acid
• Cyclopentanecarboxylic acid, 1-(2-thiazolyl)-
• 1-(1,3-thiazol-2-yl)cyclopentane-1-carboxylic acid
• 1541924-63-3
• EN300-1848736

• Inchi： 1S/C9H11NO2S/c11-8(12)9(3-1-2-4-9)7-10-5-6-13-7/h5-6H,1-4H2,(H,11,12)
• InChI Key： CVSOIJSDZNARCU-UHFFFAOYSA-N
• SMILES： C1(C2=NC=CS2)(C(O)=O)CCCC1

Computed Properties

• Exact Mass: 197.05104977g/mol
• Monoisotopic Mass: 197.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.348±0.06 g/cm3(Predicted)
• Boiling Point: 360.9±25.0 °C(Predicted)
• pka: 3.94±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles